Cas no 2172541-23-8 (4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde)

• Product Name: 4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde
• CAS No: 2172541-23-8
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5568399
• PubChem ID: 165594365
• Update Time: 2025-06-28

4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxycyclobutyl)oxane-4-carbaldehyde
• 2172541-23-8
• EN300-1622886
• 4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde

• Inchi： 1S/C10H16O3/c11-7-10(3-5-13-6-4-10)8-1-2-9(8)12/h7-9,12H,1-6H2
• InChI Key： AZUXNFDENCXNFU-UHFFFAOYSA-N
• SMILES： OC1CCC1C1(C=O)CCOCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde

Introduction to 4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde (CAS No. 2172541-23-8)

4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172541-23-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxime derivative features a unique structural framework comprising a cyclobutyl group linked to an oxane ring, terminated with an aldehyde functionality. The presence of both hydroxyl and aldehyde groups makes it a versatile intermediate, particularly in the synthesis of biologically active molecules.

The compound’s structure is of particular interest due to its potential applications in drug discovery and medicinal chemistry. The cyclobutyl moiety introduces rigidity, which can influence the conformational dynamics of molecules derived from it, while the oxane ring provides additional stability. The aldehyde group serves as a reactive site for further functionalization, enabling the construction of more complex scaffolds. These attributes make 4-(2-hydroxycyclobutyl)oxane-4-carbaldehyde a valuable building block in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, allowing for more efficient and scalable production. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to optimize its synthesis. These innovations have not only improved yield but also reduced costs, making it more feasible for industrial applications.

In the context of pharmaceutical research, 4-(2-hydroxycyclobutyl)oxane-4-carbaldehyde has been explored for its potential in generating novel pharmacophores. Its structural motifs are reminiscent of natural products and have shown promise in preliminary screenings for enzyme inhibition and receptor binding. For instance, derivatives of this compound have been investigated for their interactions with metalloproteinases and other enzymes implicated in various diseases.

The hydroxyl group in 4-(2-hydroxycyclobutyl)oxane-4-carbaldehyde offers opportunities for further derivatization, including etherification or esterification, which can modulate solubility and metabolic stability. This flexibility is crucial in medicinal chemistry, where optimizing pharmacokinetic properties is often essential for drug efficacy. Additionally, the aldehyde functionality can undergo condensation reactions with amino acids or other nucleophiles to form Schiff bases or imines, expanding its utility in peptidomimetic chemistry.

Recent studies have highlighted the role of oxime derivatives in medicinal chemistry, particularly their ability to form stable coordination complexes with metal ions. This property has been exploited in the development of metallodrugs and metal-based therapeutics. 4-(2-Hydroxycyclobutyl)oxane-4-carbaldehyde could potentially serve as a precursor for such compounds, offering a scaffold that can be tailored to interact with specific metal ions while maintaining biological activity.

The compound’s compatibility with modern computational chemistry tools has also facilitated its use in virtual screening campaigns. Molecular modeling studies have predicted its binding affinity to various targets, providing insights into its potential biological roles. These computational approaches complement experimental efforts, allowing researchers to prioritize candidates for further validation.

From an industrial perspective, the demand for high-quality intermediates like 4-(2-hydroxycyclobutyl)oxane-4-carbaldehyde continues to grow as pharmaceutical companies seek innovative solutions for drug development. Manufacturers specializing in fine chemicals have invested in advanced purification techniques to ensure product consistency and purity. This commitment to quality ensures that researchers can rely on these intermediates for their synthetic needs without compromising on performance.

The future prospects of 4-(2-hydroxycyclobutyl)oxane-4-carbaldehyde are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are likely to drive further innovation, leading to novel derivatives with enhanced therapeutic potential. As our understanding of molecular interactions deepens, this compound will continue to play a pivotal role in shaping the next generation of pharmaceuticals.